![molecular formula C12H17N3O2S2 B6449510 2-[5-(cyclopropanesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole CAS No. 2548992-37-4](/img/structure/B6449510.png)
2-[5-(cyclopropanesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole
Description
2-[5-(cyclopropanesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole, commonly referred to as CPO, is a heterocyclic organic compound with a five-membered ring structure with three nitrogen atoms and two sulfur atoms. CPO is a unique compound with several interesting properties, as it has been found to be a valuable building block for various synthetic applications and has been used in the synthesis of a variety of drugs, including antifungal and anti-inflammatory agents. Additionally, CPO has been studied for its potential use in medicinal applications and has been found to have a variety of biochemical and physiological effects.
Scientific Research Applications
Organic Electronics and Semiconductors
The incorporation of thiazole-containing compounds in organic electronic devices has gained attention due to their favorable electronic properties. Researchers have explored the use of 2-[5-(cyclopropanesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole as a building block for low band gap polymer semiconductors. These polymers exhibit excellent hole mobility in organic thin-film transistors (OTFTs) and have shown promise in applications such as flexible displays, sensors, and memory devices .
Photovoltaics (Solar Cells)
The compound’s unique structure makes it an interesting candidate for organic photovoltaic (OPV) devices. When used as a donor material alongside [70]PCBM (a common acceptor), it has demonstrated power conversion efficiencies (PCE) of 2.5–2.6%. Researchers continue to explore its potential for efficient and cost-effective solar energy conversion .
Antitumor Agents
Pyrrole derivatives have been investigated for their antitumor properties. While more research is needed specifically for 2-[5-(cyclopropanesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole , its unique structure suggests potential interactions with cellular targets. Further studies could reveal its efficacy against specific cancer types .
Anti-Inflammatory Drugs
Given the prevalence of inflammatory diseases, compounds with anti-inflammatory properties are highly sought after. Thiazoles have been explored as potential anti-inflammatory agents. Researchers could investigate the anti-inflammatory effects of this compound, potentially leading to novel drug candidates .
Fungicides and Antibiotics
Pyrrole-based compounds have been used as fungicides and antibiotics due to their ability to disrupt microbial growth. While specific studies on this compound are limited, its structural features warrant investigation for potential antimicrobial applications .
Inhibition of Reverse Transcriptase (HIV-1)
Pyrrole subunits have been known to inhibit reverse transcriptase, a critical enzyme in the replication of human immunodeficiency virus type 1 (HIV-1). Although direct evidence for this compound is lacking, its pyrrole moiety suggests possible interactions with viral enzymes .
properties
IUPAC Name |
2-(5-cyclopropylsulfonyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl)-1,3-thiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O2S2/c16-19(17,11-1-2-11)15-7-9-5-14(6-10(9)8-15)12-13-3-4-18-12/h3-4,9-11H,1-2,5-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WUHFGJFKCJNVNF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1S(=O)(=O)N2CC3CN(CC3C2)C4=NC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[5-(Cyclopropanesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-cyclopropyl-5-fluoro-2-[4-(1H-pyrazole-3-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one](/img/structure/B6449439.png)
![5-fluoro-2-[4-(1-methylpiperidine-3-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one](/img/structure/B6449440.png)
![5-fluoro-2-[4-(oxolane-3-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one](/img/structure/B6449448.png)
![1-(4-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)ethan-1-one](/img/structure/B6449454.png)
![2-[4-(6-ethoxypyridine-3-carbonyl)piperazin-1-yl]-5-fluoro-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one](/img/structure/B6449458.png)
![2-(5-{[1-methyl-2-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)-1,3-thiazole](/img/structure/B6449470.png)
![5-fluoro-2-[4-(indolizine-2-carbonyl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one](/img/structure/B6449476.png)
![1-(3a-{[(5-methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethan-1-one](/img/structure/B6449477.png)
![5-fluoro-2-[4-(2-methoxyacetyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one](/img/structure/B6449485.png)
![1-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}piperidine](/img/structure/B6449488.png)
![4-methoxy-1-methyl-5-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl]-1,2-dihydropyridin-2-one](/img/structure/B6449494.png)
![2-{5-methanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1,3-thiazole](/img/structure/B6449502.png)
![6-cyclopropyl-5-fluoro-2-[4-(pyridine-2-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one](/img/structure/B6449515.png)
